3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide

• IUPAC Name: 3-[(2-methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H16N6O/c1-8-18-7-9-10(19-8)3-2-4-11(9)20-14-12(13(15)21)16-5-6-17-14/h5-7,11H,2-4H2,1H3,(H2,15,21)(H,17,20)
• InChI Key: CJJJDFKNFCMMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2C(CCCC2=N1)NC3=NC=CN=C3C(=O)N
• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol

Description

3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide, also known as MTAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide involves its ability to bind to specific proteins and enzymes in cells, leading to changes in their activity and function. This binding can result in alterations in cellular signaling pathways, protein expression, and other cellular processes.
Biochemical and Physiological Effects:
3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide has been shown to have a variety of biochemical and physiological effects, including the ability to modulate protein-protein interactions, inhibit enzyme activity, and induce apoptosis in cancer cells. These effects are thought to be mediated by the compound's ability to interact with specific cellular targets.

Advantages and Limitations for Lab Experiments

3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide has several advantages for use in lab experiments, including its high solubility in water and organic solvents, its stability under a range of conditions, and its ability to bind to specific proteins and enzymes. However, there are also limitations to its use, including its potential toxicity at high concentrations, and the need for careful optimization of experimental conditions to ensure reproducible results.

Future Directions

There are several future directions for research on 3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide, including the development of new synthetic methods for the compound, the identification of additional cellular targets and pathways affected by the compound, and the exploration of its potential therapeutic applications in a variety of diseases. Additionally, further studies are needed to better understand the safety and toxicity profile of 3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method typically involves the use of organic solvents and reagents, and requires careful monitoring of reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

3-[(2-Methyl-5,6,7,8-tetrahydroquinazolin-5-yl)amino]pyrazine-2-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying protein-protein interactions, as a fluorescent probe for imaging cells and tissues, and as a potential therapeutic agent for the treatment of cancer and other diseases.